Cas no 2638496-49-6 (tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate)

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate structure
2638496-49-6 structure
Product Name:tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
CAS No:2638496-49-6
MF:C12H17BrN2O2S
MW:333.244580984116
CID:5618664
PubChem ID:86336577
Update Time:2023-11-27

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2638496-49-6
    • EN300-28295991
    • tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
    • tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
    • Inchi: 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)14-7-4-5-8-9(6-7)18-10(13)15-8/h7H,4-6H2,1-3H3,(H,14,16)/t7-/m0/s1
    • InChI Key: IYHSCTMUOVWIJY-ZETCQYMHSA-N
    • SMILES: BrC1=NC2=C(C[C@H](CC2)NC(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 332.01941g/mol
  • Monoisotopic Mass: 332.01941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.5Ų

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
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Enamine
EN300-28295991-0.25g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
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Enamine
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tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
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Enamine
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tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
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